(4-Azepan-1-ylphenyl)boronic acid

• Molecular Formula: C12H18BNO2
• Molecular Weight: 219.09 g/mol
• IUPAC Name: [4-(azepan-1-yl)phenyl]boronic acid
• InChI: InChI=1S/C12H18BNO2/c15-13(16)11-5-7-12(8-6-11)14-9-3-1-2-4-10-14/h5-8,15-16H,1-4,9-10H2
• InChI Key: AEISNNOATKCQQZ-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC=C(C=C1)N2CCCCCC2)(O)O

Description

(4-Azepan-1-ylphenyl)boronic acid is a useful research compound. Its molecular formula is C12H18BNO2 and its molecular weight is 219.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under an argon atmosphere, 1-(4-iodophenyl)azepane (200 mg) and triisopropylborate (162 mg) were dissolved in THF (2 ml), followed by cooling to −78° C. A 1.59 M butyl lithium/hexane solution (0.5 ml) was added thereto, followed by elevating the temperature to 0° C. over 1 hour, and further stirring at the same temperature for 1 hour. To the reaction mixture was added a saturated aqueous ammonium chloride solution, followed by extraction with EtOAc. The organic layer was dried over Na2SO4 and concentrated under reduced pressure. The obtained residue was purified by silica gel column chromatography (CHCl3/MeOH) to obtain (4-azepan-1-ylphenyl)boronic acid (52 mg).